![molecular formula C11H21NO5 B2704632 (3R,4R)-4-Methoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid CAS No. 2165771-44-6](/img/structure/B2704632.png)
(3R,4R)-4-Methoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
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Description
(3R,4R)-4-Methoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid is a useful research compound. Its molecular formula is C11H21NO5 and its molecular weight is 247.291. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Analysis
- Amino Acid Synthesis: A study describes the synthesis and resolution of amino acids like L-2-amino-5-(p-methoxyphenyl)pentanoic acid, highlighting techniques for creating specific amino acid configurations, which are crucial in the development of peptides and proteins for various applications (Shimohigashi, Lee, & Izumiya, 1976).
- Radiochemical Synthesis: Another research focuses on labeling fluvoxamine with carbon-11, illustrating the compound's utility in non-invasive assessment of serotonin uptake sites via positron emission tomography (PET), demonstrating an application in neurochemical research (Matarrese et al., 1997).
- Catalysis: The methoxycarbonylation of alkynes catalyzed by palladium complexes is discussed in a study, showing the compound's role in synthesizing unsaturated esters or α,ω-diesters, essential for producing various organic materials (Magro et al., 2010).
Biochemical Applications
- Biosynthesis Research: Research on the biosynthesis of glucosinolates in Erysimum species demonstrates the use of related compounds in understanding plant biochemistry and the natural production of bioactive metabolites (Chisholm, 1973).
Advanced Materials and Analytical Techniques
- Structural Analysis: X-ray structure determination of related amino acids and their derivatives provides insights into molecular configurations, essential for the development of new materials and understanding biological molecules' structure-function relationships (Nakamura et al., 1976).
Properties
IUPAC Name |
(3R,4R)-4-methoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO5/c1-7(16-5)8(6-9(13)14)12-10(15)17-11(2,3)4/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t7-,8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRHOLYBGRPTPKR-HTQZYQBOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(CC(=O)O)NC(=O)OC(C)(C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@@H](CC(=O)O)NC(=O)OC(C)(C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.